molecular formula C8H8ClNO B8340015 3-Acetyl-2-chloromethylpyridine

3-Acetyl-2-chloromethylpyridine

Cat. No.: B8340015
M. Wt: 169.61 g/mol
InChI Key: RQKUZPYVIPBSJP-UHFFFAOYSA-N
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Description

3-Acetyl-2-chloromethylpyridine is a useful research compound. Its molecular formula is C8H8ClNO and its molecular weight is 169.61 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H8ClNO

Molecular Weight

169.61 g/mol

IUPAC Name

1-[2-(chloromethyl)pyridin-3-yl]ethanone

InChI

InChI=1S/C8H8ClNO/c1-6(11)7-3-2-4-10-8(7)5-9/h2-4H,5H2,1H3

InChI Key

RQKUZPYVIPBSJP-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=C(N=CC=C1)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3-acetyl-2-hydroxymethylpyridine(0.2 g) in dichloromethane(10 ml) was treated with catalytic amount of N,N-dimethylformamide. To the mixture was added dropwise a solution of thionyl chloride (1 ml) in dichloromethane (2 ml) at ca. 5° C. in an ice-water bath. The mixture was stirred for 1 hour under the same condition, and then at room temperature for 40 minutes. To the mixture was added carefully dropwise saturated sodium carbonate aqueous solution under stirring in an ice-water bath. The mixture was taken up with chloroform and washed with water. The organic layer was dried over sodium sulfate, filtered and concentrated in vacuo to give 3-acetyl-2-chloromethylpyridine (0.11 g) as a black oil.
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